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Compound of Interest

Compound Name: 4-Heptanone

Cat. No.: B092745

Ensuring safety and compliance in the disposal of 4-Heptanone is critical for all research,

scientific, and drug development professionals. This guide provides essential, step-by-step
procedures for the proper handling and disposal of this chemical, aligning with established
safety protocols and environmental regulations.

4-Heptanone, also known as dipropyl ketone, is a flammable liquid and is harmful if inhaled.[1]
[2] Improper disposal can lead to safety hazards, including fire and explosion, as well as
environmental contamination.[2][3] Therefore, it is imperative to follow specific procedures for
its disposal.

Immediate Safety and Handling

Before beginning any disposal process, ensure that appropriate personal protective equipment
(PPE) is worn, including safety goggles, gloves, and a lab coat.[4] All handling of 4-Heptanone
should be conducted in a well-ventilated area or under a chemical fume hood to avoid
inhalation of vapors.[1][2] Keep the chemical away from heat, sparks, open flames, and other
sources of ignition.[1][2][3] Use only non-sparking tools when handling containers of 4-
Heptanone.[1][3]

In the event of a spill, absorb the chemical with an inert material such as vermiculite, sand, or
earth.[3][5] Do not use combustible materials. The absorbed material should then be placed in
a suitable, sealed container for disposal.[3][5]
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Step-by-Step Disposal Procedure

4-Heptanone must be disposed of as hazardous waste.[6] It should never be poured down the
drain or mixed with regular trash.[6][7] The following steps outline the proper procedure for its
disposal:

» Waste Identification and Labeling:

o Clearly label the waste container with the words "Hazardous Waste" and the full chemical
name, "4-Heptanone".[6] Abbreviations are not permitted.

o If the waste is a mixture, list all chemical components and their approximate percentages.

[6]

o Include the date of waste generation, the location (e.g., lab and room number), and the
name and contact information of the principal investigator.[6]

e Containerization:

[¢]

Use a chemically compatible container with a secure, leak-proof screw-on cap.[8] Plastic
containers are often preferred over glass to minimize the risk of breakage.[6]

o Ensure the container is in good condition, free from cracks or leaks.
o Do not overfill the container; leave some headspace to allow for vapor expansion.

o Store the waste container in a designated, well-ventilated hazardous waste storage area.

[8]

o Use secondary containment, such as a larger, chemically resistant tray or bin, to capture
any potential leaks.[8]

e Segregation of Waste:

o Store 4-Heptanone waste separately from incompatible materials, such as strong
oxidizing agents.[1]

¢ Arranging for Disposal:

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b092745?utm_src=pdf-body
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.benchchem.com/product/b092745?utm_src=pdf-body
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://www.benchchem.com/product/b092745?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC146555000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
professional waste disposal service to arrange for pickup and disposal.[5][6]

o Follow all institutional procedures for requesting a hazardous waste collection.[8] This may
involve submitting a specific form or online request.

o Observe all federal, state, and local environmental regulations regarding hazardous waste
disposal.[5]

o Disposal of Empty Containers:

o An empty container that has held 4-Heptanone must be triple-rinsed with a suitable
solvent.[9][10] The rinsate (the solvent used for rinsing) must be collected and disposed of
as hazardous waste.[9][10] After triple-rinsing, the container can typically be disposed of
as regular trash, but it is essential to deface or remove the original label.[10] Always
confirm this procedure with your institution's EHS guidelines.

Quantitative Data Summary

The following table summarizes key quantitative and qualitative hazard information for 4-

Heptanone:

Property Value Source
UN Number UN2710 [1]
Hazard Class 3 (Flammable Liquid) [1]
Packing Group 1 [1]
Flash Point 48 °C / 118.4 °F (closed cup) [1]
Boiling Point 145 °C /293 °F [1]
Melting Point -33°C/-27.4°F [1]
Vapor Density 3.93 (vs air) [11]
Vapor Pressure 5.2 mmHg (at 20 °C) [11]
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Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 4-Heptanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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